Cas no 1803835-57-5 (Methyl 4-fluoro-2-methylpyridine-5-acetate)

• Product Name: Methyl 4-fluoro-2-methylpyridine-5-acetate
• CAS No: 1803835-57-5
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4906533
• Update Time: 2025-05-26

Methyl 4-fluoro-2-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-2-methylpyridine-5-acetate

• Inchi： 1S/C9H10FNO2/c1-6-3-8(10)7(5-11-6)4-9(12)13-2/h3,5H,4H2,1-2H3
• InChI Key： CJDLEWRRKONYFM-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=NC=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-fluoro-2-methylpyridine-5-acetate

Methyl 4-Fluoro-2-Methylpyridine-5-acetate: A Versatile Intermediate in Pharmaceutical Synthesis

Methyl 4-fluoro-2-methylpyridine-5-acetate (CAS No. 1803835-57-5) is a valuable intermediate in the field of pharmaceutical synthesis and chemical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluorine atom and a methyl group on the pyridine ring, along with the acetate functionality, makes it a versatile building block for a wide range of chemical transformations.

The synthesis of methyl 4-fluoro-2-methylpyridine-5-acetate typically involves multi-step processes that require precise control over reaction conditions. One common approach is the sequential functionalization of a pyridine derivative, followed by esterification to form the acetate ester. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, such as the use of transition-metal-catalyzed reactions and green chemistry principles. These improvements have not only enhanced the yield and purity of the final product but also reduced the environmental impact of the manufacturing process.

In pharmaceutical research, methyl 4-fluoro-2-methylpyridine-5-acetate has shown promise as a key intermediate in the synthesis of various bioactive molecules. The fluorine atom, known for its ability to modulate the physicochemical properties and biological activity of compounds, plays a crucial role in enhancing the potency and selectivity of drug candidates. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, making them attractive targets for further investigation.

The structural versatility of methyl 4-fluoro-2-methylpyridine-5-acetate allows for its use in diverse chemical reactions, including nucleophilic substitution, cross-coupling reactions, and cycloadditions. These reactions enable the introduction of various functional groups and complex molecular architectures, which are essential for the design and synthesis of advanced pharmaceuticals. Additionally, the compound's stability under a wide range of reaction conditions makes it suitable for large-scale production processes.

One notable application of methyl 4-fluoro-2-methylpyridine-5-acetate is in the development of central nervous system (CNS) drugs. The presence of the pyridine ring and fluorine substituent can significantly influence the blood-brain barrier permeability and metabolic stability of drug candidates. This has led to its use in the synthesis of compounds with improved pharmacokinetic profiles and reduced side effects. For example, a recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of CNS-active compounds derived from this intermediate, which showed promising results in preclinical trials.

Beyond pharmaceutical applications, methyl 4-fluoro-2-methylpyridine-5-acetate has also found utility in other areas of chemical research. Its unique electronic properties make it an attractive starting material for the synthesis of fluorescent probes and sensors. These probes can be used to monitor biological processes at the molecular level, providing valuable insights into cellular mechanisms and disease progression. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and materials science.

The safety profile of methyl 4-fluoro-2-methylpyridine-5-acetate is another important consideration in its use as an intermediate. Extensive toxicological studies have shown that it is generally well-tolerated at appropriate concentrations, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and compliance with regulatory standards.

In conclusion, methyl 4-fluoro-2-methylpyridine-5-acetate (CAS No. 1803835-57-5) is a highly versatile intermediate with significant potential in pharmaceutical synthesis and chemical research. Its unique structural features and favorable properties make it an invaluable tool for scientists working on the development of novel therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.